Cas no 2089712-60-5 (2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid)

• Product Name: 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid
• CAS No: 2089712-60-5
• MF: C₉H₇Cl₂N₃O₂
• MW: 260.076779603958
• CID: 5302493
• Update Time: 2026-03-10

2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)propanoic acid
• 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid

• Inchi： 1S/C9H7Cl2N3O2/c1-4(8(15)16)14-3-2-5-6(10)12-9(11)13-7(5)14/h2-4H,1H3,(H,15,16)
• InChI Key： MNQGGXWPDLKRCU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C2C(C=C1)=C(Cl)N=C(Cl)N=2)C

Additional information on 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid

Recent Advances in the Study of 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid (CAS: 2089712-60-5)

The compound 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid (CAS: 2089712-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid as a key intermediate in the synthesis of novel kinase inhibitors. Its pyrrolo[2,3-d]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with high affinity for ATP-binding sites in various kinases. Researchers have successfully utilized this compound to develop selective inhibitors targeting JAK and TYK2 kinases, which are implicated in inflammatory and autoimmune diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating JAK-STAT signaling pathways. The research team employed structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties, resulting in improved oral bioavailability and metabolic stability. These findings suggest that 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid derivatives could serve as promising candidates for the treatment of rheumatoid arthritis and other inflammatory disorders.

Another significant development involves the application of this compound in cancer research. Preclinical studies have shown that certain derivatives exhibit potent antiproliferative activity against various cancer cell lines, particularly those with dysregulated kinase signaling. The compound's ability to selectively inhibit specific kinase isoforms while sparing others makes it an attractive starting point for the development of targeted cancer therapies with reduced off-target effects.

The synthetic accessibility of 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid has also been a focus of recent research. Several innovative synthetic routes have been reported, including a novel one-pot procedure that significantly improves yield and reduces production costs. These advancements in synthetic methodology are expected to facilitate further investigation of this compound's therapeutic potential and accelerate drug discovery efforts.

Looking ahead, researchers are exploring the compound's potential in addressing emerging therapeutic challenges, such as resistance to existing kinase inhibitors. Preliminary data suggest that structural modifications of the pyrrolo[2,3-d]pyrimidine core could overcome common resistance mechanisms, opening new avenues for the treatment of refractory diseases. Additionally, computational modeling studies are being conducted to predict the compound's interactions with novel kinase targets, potentially expanding its therapeutic applications.

In conclusion, 2-{2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}propanoic acid (CAS: 2089712-60-5) represents a versatile and promising scaffold in medicinal chemistry. The recent research highlights its potential in developing novel therapeutics for inflammatory diseases and cancer, while ongoing studies continue to uncover new applications and optimization strategies. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation kinase inhibitors.